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Compound of Interest

Compound Name: Propyl paraben-13C6

Cat. No.: B15555118 Get Quote

An In-Depth Technical Guide to Propyl Paraben-13C6: Properties and Applications

Propyl paraben-13C6 is a stable isotope-labeled version of propyl paraben, a widely used

antimicrobial preservative in cosmetics, pharmaceuticals, and food products. The incorporation

of six carbon-13 atoms in the benzene ring of the molecule makes it an ideal internal standard

for quantitative analysis by mass spectrometry. This technical guide provides detailed

information on the chemical properties of Propyl paraben-13C6 and its application in analytical

methodologies.

Chemical and Physical Data
The fundamental properties of Propyl paraben-13C6 are crucial for its use in analytical

chemistry. These details are summarized in the table below for easy reference by researchers

and drug development professionals.
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Property Value Citation(s)

CAS Number 2075718-26-0 [1][2][3]

Molecular Weight 186.16 g/mol [1]

Molecular Formula C₄¹³C₆H₁₂O₃

Synonyms

4-Hydroxybenzoic Acid Propyl

Ester-13C6, Propyl p-

Hydroxybenzoate-13C6, n-

Propylparaben-13C6

Application in Quantitative Analysis: Experimental
Protocol
Propyl paraben-13C6 is primarily utilized as an internal standard in isotope dilution mass

spectrometry methods, particularly with liquid chromatography-tandem mass spectrometry (LC-

MS/MS). This technique allows for highly accurate and precise quantification of propyl paraben

in complex matrices such as plasma, urine, and environmental samples.

A general experimental protocol for the determination of propyl paraben in biological samples

using Propyl paraben-13C6 as an internal standard is outlined below.

1. Sample Preparation: Protein Precipitation

Objective: To remove proteins from the biological matrix that can interfere with the analysis

and to extract the analyte and internal standard.

Procedure:

To a 100 µL aliquot of the biological sample (e.g., rat plasma), add a known concentration

of Propyl paraben-13C6 solution.

Add 300 µL of a protein precipitation agent, such as acetonitrile or methanol.

Vortex the mixture for 1-2 minutes to ensure thorough mixing and protein denaturation.
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Centrifuge the sample at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the

precipitated proteins.

Carefully collect the supernatant for LC-MS/MS analysis.

2. Chromatographic Separation: Reversed-Phase HPLC

Objective: To separate propyl paraben and Propyl paraben-13C6 from other components in

the sample extract before they enter the mass spectrometer.

Typical Column: A C18 reversed-phase column (e.g., Waters ACQUITY UPLC HSS T3).

Mobile Phase: A gradient elution is commonly employed using:

Mobile Phase A: Water with an additive like 0.1% formic acid to improve peak shape.

Mobile Phase B: An organic solvent such as acetonitrile or methanol with 0.1% formic

acid.

Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

Injection Volume: 5-10 µL of the supernatant is injected onto the column.

3. Mass Spectrometric Detection: Tandem Mass Spectrometry (MS/MS)

Objective: To selectively detect and quantify propyl paraben and Propyl paraben-13C6.

Ionization Mode: Negative ion electrospray ionization (ESI-) is often used for parabens.

Analysis Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and

sensitivity. In this mode, specific precursor ions are selected and fragmented, and a specific

product ion is monitored for each compound.

Propyl Paraben: The precursor ion [M-H]⁻ is monitored, and a characteristic product ion is

selected for quantification.

Propyl Paraben-13C6: The precursor ion [M-H]⁻, which will be 6 Da higher than that of

the unlabeled propyl paraben, is monitored along with its corresponding characteristic
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product ion.

Quantification: The concentration of propyl paraben in the sample is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing this ratio

to a calibration curve constructed from samples with known concentrations of propyl

paraben.

Experimental Workflow Visualization
The following diagram illustrates the typical workflow for the quantitative analysis of propyl

paraben using Propyl paraben-13C6 as an internal standard.
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Caption: Workflow for quantitative analysis of propyl paraben.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

